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Compound of Interest

Compound Name: 3,5-Dinitropyridine-2,6-diamine

Cat. No.: B1332154 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the detonation velocity and pressure of pyridine-

based explosives, offering a valuable resource for researchers in the field of energetic

materials. Pyridine, a heterocyclic aromatic organic compound, serves as a foundational

structure for a class of explosives that exhibit a range of performance characteristics. This

document summarizes key experimental data, details the methodologies used to obtain this

data, and presents a logical framework for understanding the structure-performance

relationships of these compounds.

Data Presentation: A Comparative Overview
The detonation properties of pyridine-based explosives are benchmarked against well-known

conventional explosives. The following table summarizes experimental and theoretical data for

detonation velocity and pressure. It is important to note that performance can be influenced by

the explosive's physical state, density, and the presence of binders in formulations.
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Explosive
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d

Abbreviat
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Type
Detonatio
n Velocity
(m/s)

Detonatio
n
Pressure
(GPa)

Density
(g/cm³)

Data Type

Pyridine-

Based

Explosives

2,6-

Diamino-

3,5-

dinitropyridi

ne-1-oxide

(formulatio

n with 5%

EVA

binder)

ANPyO
Pyridine

Derivative
7,060[1] 18.1[1]

1.88 (TMD

of pure

ANPyO)

Experiment
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2,6-

Diamino-

3,5-

dinitropyridi

ne-1-oxide

ANPyO
Pyridine

Derivative
7,000[2]

Not

Reported
1.50

Experiment

al

2,6-

bis(trinitro

methyl)pyri

dine

Pyridine

Derivative
8,700[3] 33.2[3]

Not

Reported
Theoretical

Alternative

Explosives

Trinitrotolu

ene
TNT Aromatic 6,900[4] 19 1.65

Experiment

al

Cyclotrimet

hylenetrinit

ramine

RDX Nitramine 8,750[4] 34 1.82
Experiment

al
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Cyclotetra

methylenet

etranitrami

ne

HMX Nitramine 9,100[4] 39 1.91
Experiment

al

Triaminotri

nitrobenze

ne

TATB Aromatic 7,350[4] 26 1.80
Experiment

al

TMD: Theoretical Maximum Density EVA: Ethylene-vinyl acetate

Experimental Protocols
The determination of detonation velocity and pressure is critical for characterizing the

performance of explosive materials. The data presented in this guide is primarily derived from

the following established experimental methodologies.

Detonation Velocity Measurement
1. Dautriche Method: This is a classic and straightforward technique for measuring the

detonation velocity of a solid explosive charge.[5][6]

Principle: The method relies on comparing the detonation velocity of the test explosive with

that of a known, calibrated detonating cord.

Procedure: A length of detonating cord with a known and uniform detonation velocity is

formed into a loop. Two points on this loop are inserted into the explosive charge at a

precisely measured distance apart. The explosive is initiated, and the detonation wave

triggers the detonating cord at both insertion points. Two detonation waves travel in opposite

directions along the cord and collide. The point of collision, which is marked on a witness

plate (typically lead), is offset from the center of the cord loop. By measuring this offset and

knowing the detonation velocity of the cord and the distance between the insertion points,

the detonation velocity of the test explosive can be calculated.[7][8]

2. Fiber Optic Probes: This method offers a more direct and precise measurement of

detonation velocity.
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Principle: Optical fibers are used to detect the light flash produced as the detonation front

passes specific points along the explosive charge.

Procedure: Two or more optical fiber probes are placed at accurately known distances along

the length of the explosive sample. As the detonation wave propagates through the

explosive, it sequentially reaches each probe. The intense light from the detonation front is

transmitted through the optical fibers to a photodetector connected to a high-speed

oscilloscope. The time intervals between the light signals from consecutive probes are

precisely measured. The detonation velocity is then calculated by dividing the known

distance between the probes by the measured time interval.

Detonation Pressure Measurement
1. Plate Dent Test: This is a widely used method for estimating the detonation pressure and

brisance (shattering effect) of an explosive.[9]

Principle: The test is based on the empirical observation that the depth of the dent produced

in a standardized steel witness plate by the detonation of a cylindrical explosive charge is

proportional to the detonation pressure.[10][11]

Procedure: A cylindrical charge of the test explosive of a standard diameter is placed on a

thick, standardized steel plate. The explosive is initiated from the end not in contact with the

plate. The detonation creates a dent in the witness plate. The depth of this dent is carefully

measured. This depth is then compared to calibration curves that correlate dent depth with

the known detonation pressures of standard explosives.[10]

2. Photonic Doppler Velocimetry (PDV): PDV is a more advanced and precise method for

determining detonation pressure by measuring particle velocity.[12][13][14][15]

Principle: PDV measures the velocity of a surface (a "flyer" plate or a window material)

driven by the detonation products. This particle velocity can then be used in conjunction with

the measured detonation velocity and the Hugoniot equations of state for the explosive and

the target material to calculate the detonation pressure.[16]

Procedure: A laser beam is directed at a reflective surface placed in contact with the

explosive charge. As the detonation wave reaches the surface, it is accelerated to a high

velocity. The reflected laser light undergoes a Doppler shift in frequency that is proportional
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to the surface velocity. This Doppler-shifted light is mixed with a reference laser beam to

create a "beat" frequency, which is recorded by a high-speed oscilloscope. Analysis of this

beat frequency provides a continuous velocity-time history of the moving surface, from which

the particle velocity and subsequently the detonation pressure can be determined with high

accuracy.[14]

Mandatory Visualization
The following diagram illustrates the conceptual relationship between the molecular structure of

pyridine-based explosives and their detonation performance. The performance is primarily

influenced by the degree of nitration, the presence of other functional groups, and the overall

oxygen balance of the molecule.
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Relationship between Structure and Performance of Pyridine-Based Explosives

Molecular Structure
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Structure-Performance Relationship in Pyridine Explosives

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b1332154?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1332154?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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